Cas no 1788666-58-9 (2-chloro-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide)

• Product Name: 2-chloro-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide
• CAS No: 1788666-58-9
• MF: C₁₅H₁₆ClNO₃
• MW: 293.745443344116
• CID: 5407662
• Update Time: 2025-06-30

2-chloro-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[3-(2-furanyl)-2-hydroxy-2-methylpropyl]benzamide
• 2-chloro-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide

• Inchi： 1S/C15H16ClNO3/c1-15(19,9-11-5-4-8-20-11)10-17-14(18)12-6-2-3-7-13(12)16/h2-8,19H,9-10H2,1H3,(H,17,18)
• InChI Key： OIVNOLKJYWYKEA-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CC1=CC=CO1)(=O)C1=CC=CC=C1Cl

Additional information on 2-chloro-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide

Introduction to 2-chloro-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide (CAS No. 1788666-58-9)

The compound 2-chloro-N-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}benzamide, identified by the CAS registry number 1788666-58-9, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in contemporary scientific studies.

The molecular structure of 1788666-58-9 comprises a benzamide backbone with a chloro substituent at the 2-position. The amide group is further substituted by a hydroxyl and a furan-methyl group, creating a complex stereochemistry that contributes to its versatile reactivity. Recent studies have highlighted the importance of such structures in drug design, particularly in targeting specific biological pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1788666-58-9. Researchers have employed novel catalytic methods and optimized reaction conditions to achieve high yields and purity levels. These methods not only enhance the scalability of production but also pave the way for further modifications to explore its pharmacokinetic properties.

The biological evaluation of 1788666-58-9 has revealed intriguing activities, particularly in the realm of enzyme inhibition and receptor modulation. Preclinical studies suggest that this compound may exhibit potential as a therapeutic agent in treating conditions such as inflammation and neurodegenerative diseases. Collaborative efforts between chemists and biologists are ongoing to elucidate its mechanism of action and optimize its bioavailability.

In terms of applications, 1788666-58-9 has shown promise in material science as well. Its unique electronic properties make it a candidate for advanced materials such as organic semiconductors and sensors. Ongoing research is exploring its integration into nanotechnology platforms, which could revolutionize fields like electronics and diagnostics.

The environmental impact of synthesizing and utilizing 1788666-58-9 is another critical area of investigation. Scientists are working towards developing eco-friendly synthesis routes that minimize waste and energy consumption. Additionally, assessments on its biodegradability are being conducted to ensure sustainable practices in its production and application.

In conclusion, the compound 1788666-58-9, or 2-chloro-N-{2-[(furan-2-yli)methyl]-2-hydroxypropyl}benzamide, represents a significant advancement in chemical innovation. Its multifaceted applications across medicine, materials science, and environmental sustainability underscore its importance in modern research. As studies continue to unfold, this compound holds the potential to contribute meaningfully to various industries while adhering to principles of safety and environmental stewardship.